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Compound of Interest

Compound Name: CF53

Cat. No.: B606609 Get Quote

Initial research into "CF53" has identified it as a medium-carbon alloy steel. This material is

primarily utilized in industrial applications within the automotive and machinery sectors due to

its high strength and good toughness. The key characteristics of CF53 steel are derived from

its specific chemical composition.

It is important to note that CF53 is a solid metallic alloy and not a chemical compound typically

handled by researchers, scientists, and drug development professionals in a laboratory setting.

Therefore, the concept of "proper disposal procedures" in the context of laboratory chemical

waste is not applicable to this material.

Chemical Composition of CF53 Steel
The properties of CF53 steel are a result of the specific combination of its constituent elements.

The typical chemical composition is detailed below.

Element Percentage (%)

Carbon (C) 0.50 - 0.57

Silicon (Si) 0.15 - 0.35

Manganese (Mn) 0.40 - 0.70

Phosphorus (P) < 0.025

Sulfur (S) < 0.035
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This data represents a typical composition and may vary slightly between different standards

and manufacturers.

Given that CF53 is a steel alloy, there are no specific experimental protocols or signaling

pathways associated with its use in a biological or chemical research context. The disposal of

scrap metal, such as CF53, would follow standard industrial recycling and waste management

procedures for metals, which are outside the scope of laboratory chemical safety protocols.

It is possible that "CF53" may be a misnomer or an internal code for a different substance

within a specific research context. Professionals in laboratory settings seeking information on

the proper disposal of a chemical substance should verify the correct name and consult the

corresponding Safety Data Sheet (SDS) for accurate handling and disposal instructions.

To cite this document: BenchChem. [Understanding CF53: A Material for Industrial
Applications, Not Laboratory Chemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606609#cf53-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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